Cas no 1213888-81-3 ((1S)-1-(quinolin-7-yl)ethan-1-amine)

• Product Name: (1S)-1-(quinolin-7-yl)ethan-1-amine
• CAS No: 1213888-81-3
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5591800
• PubChem ID: 96719119
• Update Time: 2023-11-24

(1S)-1-(quinolin-7-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(7-QUINOLYL)ETHYLAMINE
• 7-Quinolinemethanamine, α-methyl-, (αS)-
• EN300-1868033
• (1S)-1-(quinolin-7-yl)ethan-1-amine
• 1213888-81-3

• Inchi： 1S/C11H12N2/c1-8(12)10-5-4-9-3-2-6-13-11(9)7-10/h2-8H,12H2,1H3
• InChI Key： KQDLTZCJNNAUPE-UHFFFAOYSA-N
• SMILES： NC(C1C=C2C(=CC=1)C=CC=N2)C

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 311.8±17.0 °C(Predicted)
• pka: 9.24±0.29(Predicted)